Cas no 2034356-29-9 (3-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-1-(5-chloro-2-methoxyphenyl)urea)

• Product Name: 3-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-1-(5-chloro-2-methoxyphenyl)urea
• CAS No: 2034356-29-9
• MF: C₁₉H₁₉ClN₂O₃S
• MW: 390.883762598038
• CID: 5378556
• Update Time: 2025-07-01

3-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-1-(5-chloro-2-methoxyphenyl)urea Chemical and Physical Properties

Names and Identifiers

• N-(2-Benzo[b]thien-2-yl-2-hydroxypropyl)-N′-(5-chloro-2-methoxyphenyl)urea
• 3-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-1-(5-chloro-2-methoxyphenyl)urea

• Inchi： 1S/C19H19ClN2O3S/c1-19(24,17-9-12-5-3-4-6-16(12)26-17)11-21-18(23)22-14-10-13(20)7-8-15(14)25-2/h3-10,24H,11H2,1-2H3,(H2,21,22,23)
• InChI Key： VSYXYLBAGKDSMZ-UHFFFAOYSA-N
• SMILES： N(CC(C1SC2=CC=CC=C2C=1)(O)C)C(NC1=CC(Cl)=CC=C1OC)=O

Experimental Properties

• Density: 1.381±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 573.8±50.0 °C(Predicted)
• pka: 13.25±0.29(Predicted)

Additional information on 3-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-1-(5-chloro-2-methoxyphenyl)urea

3-[2-(1-Benzothiophen-2-yl)-2-hydroxypropyl]-1-(5-chloro-2-methoxyphenyl)urea: A Comprehensive Overview

The compound 3-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-1-(5-chloro-2-methoxyphenyl)urea, identified by the CAS registry number 2034356-29-9, is a complex organic molecule with significant potential in the field of pharmacology and drug development. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in recent years.

The molecular structure of this compound is characterized by a urea group, which serves as a central connecting moiety between two distinct aromatic systems. The first part of the molecule, 1-benzothiophen-2-yl, introduces a benzothiophene ring system, which is known for its stability and ability to participate in various hydrogen bonding interactions. The second part, 5-chloro-2-methoxyphenyl, contains a phenyl ring substituted with chlorine and methoxy groups, which contribute to the compound's electronic properties and bioavailability.

Recent studies have highlighted the importance of such biaryl urea compounds in targeting specific protein-protein interactions (PPIs), which are critical in various cellular processes. The presence of the hydroxypropyl group in the structure further enhances the compound's ability to engage in hydrogen bonding, a key factor in its pharmacological activity. This feature makes it particularly effective in inhibiting enzymes and other molecular targets associated with diseases such as cancer and neurodegenerative disorders.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of advanced synthetic techniques has enabled researchers to optimize the yield and purity of this compound, ensuring its suitability for preclinical studies. The synthesis pathway also allows for functional group modifications, enabling researchers to explore structural analogs with improved pharmacokinetic profiles.

From a pharmacological perspective, this compound has demonstrated potent inhibitory activity against several key enzymes involved in disease progression. For instance, studies have shown that it can effectively inhibit cyclin-dependent kinases (CDKs), which are implicated in cell cycle regulation and cancer development. Additionally, its ability to modulate other therapeutic targets, such as histone deacetylases (HDACs), has further underscored its potential as a versatile drug candidate.

The substitution pattern on the phenyl ring plays a crucial role in determining the compound's bioavailability and metabolic stability. The methoxy group at position 2 enhances solubility and reduces lipophilicity, while the chlorine substituent at position 5 contributes to electronic effects that influence binding affinity at target sites. These structural features collectively contribute to the compound's favorable pharmacokinetic properties, making it an attractive candidate for further development.

Recent advancements in computational chemistry have also facilitated a deeper understanding of this compound's interaction with biological targets. Molecular docking studies have revealed that the benzothiophene moiety interacts favorably with hydrophobic pockets on target proteins, while the hydroxypropyl group participates in critical hydrogen bonding interactions. These insights have guided efforts to refine the compound's structure for improved efficacy and reduced off-target effects.

In conclusion, 3-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-1-(5-chloro-2-methoxyphenyl)urea represents a promising lead compound in drug discovery research. Its unique structural features, combined with recent advances in synthetic methodology and computational modeling, position it as a valuable tool for exploring novel therapeutic strategies against various diseases. As research continues to unfold, this compound holds great potential for translation into clinical applications.